Cas no 690647-70-2 (3-(3-chlorobenzenesulfonamido)-N-2-(3,4-dimethoxyphenyl)ethylbenzamide)

• Product Name: 3-(3-chlorobenzenesulfonamido)-N-2-(3,4-dimethoxyphenyl)ethylbenzamide
• CAS No: 690647-70-2
• MF: C₂₃H₂₃ClN₂O₅S
• MW: 474.957123994827
• CID: 5419935
• Update Time: 2025-05-21

3-(3-chlorobenzenesulfonamido)-N-2-(3,4-dimethoxyphenyl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-{[(3-chlorophenyl)sulfonyl]amino}-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide
• 3-(3-chlorobenzenesulfonamido)-N-2-(3,4-dimethoxyphenyl)ethylbenzamide

• Inchi： 1S/C23H23ClN2O5S/c1-30-21-10-9-16(13-22(21)31-2)11-12-25-23(27)17-5-3-7-19(14-17)26-32(28,29)20-8-4-6-18(24)15-20/h3-10,13-15,26H,11-12H2,1-2H3,(H,25,27)
• InChI Key： DTILVCXMBDXPMA-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C1C=CC=C(Cl)C=1)NC1=CC=CC(=C1)C(NCCC1C=CC(=C(OC)C=1)OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-(3-chlorobenzenesulfonamido)-N-2-(3,4-dimethoxyphenyl)ethylbenzamide

Comprehensive Overview of 3-(3-chlorobenzenesulfonamido)-N-2-(3,4-dimethoxyphenyl)ethylbenzamide (CAS No. 690647-70-2)

3-(3-chlorobenzenesulfonamido)-N-2-(3,4-dimethoxyphenyl)ethylbenzamide (CAS No. 690647-70-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name in scientific literature, belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of a chlorobenzenesulfonamido moiety and a dimethoxyphenylethyl group in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown increasing interest in sulfonamide-based compounds due to their versatility in medicinal chemistry. Researchers are particularly focused on understanding the structure-activity relationship (SAR) of such molecules, including 3-(3-chlorobenzenesulfonamido)-N-2-(3,4-dimethoxyphenyl)ethylbenzamide. This compound's potential as a enzyme inhibitor or receptor modulator has been a subject of preliminary studies, though further validation is required. Its molecular weight and lipophilicity suggest favorable pharmacokinetic properties, which are critical for drug-like molecules in preclinical development.

The synthesis of CAS No. 690647-70-2 involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in peer-reviewed journals. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis are typically employed to characterize this compound. These methods ensure the compound meets the stringent quality standards required for research applications. Additionally, computational modeling studies have been conducted to predict its binding affinity to various biological targets, which aligns with the growing trend of in silico drug design in modern pharmacology.

From a commercial perspective, 3-(3-chlorobenzenesulfonamido)-N-2-(3,4-dimethoxyphenyl)ethylbenzamide is primarily supplied by specialized chemical manufacturers catering to the life sciences sector. Its availability in high purity grades (≥95%) makes it suitable for high-throughput screening (HTS) campaigns, a key step in identifying lead compounds for therapeutic development. Researchers often inquire about its solubility in common organic solvents like DMSO or methanol, which is essential for experimental workflows. The compound's stability under various storage conditions is also a frequently discussed topic in online forums and scientific databases.

Emerging trends in precision medicine and targeted therapy have further highlighted the relevance of structurally complex molecules like CAS No. 690647-70-2. Its potential role in modulating specific cell signaling pathways has been hypothesized, though detailed mechanistic studies are still ongoing. The compound's patent landscape is another area of interest, with several applications filed for related derivatives in recent years. This reflects the broader industry focus on small-molecule therapeutics with novel mechanisms of action.

In conclusion, 3-(3-chlorobenzenesulfonamido)-N-2-(3,4-dimethoxyphenyl)ethylbenzamide represents a compelling case study in contemporary medicinal chemistry. Its structural complexity, combined with the growing demand for innovative bioactive compounds, positions it as a valuable tool for academic and industrial research. Future studies may explore its optimization for enhanced bioavailability or selectivity, addressing one of the most pressing challenges in drug discovery today.